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Compound of Interest

2-Methylcyclopropane-1-
Compound Name:
carbaldehyde

Cat. No. B3264679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational studies on 2-
Methylcyclopropane-1-carbaldehyde, a valuable building block in organic synthesis. This
document collates available data on its synthesis, spectroscopic characterization, and early
reactivity studies, presenting it in a structured format for easy reference and comparison.

Core Chemical Properties

2-Methylcyclopropane-1-carbaldehyde is a cyclic aldehyde with the molecular formula
CsHsO and a molecular weight of approximately 84.12 g/mol .[1][2] The presence of a strained
cyclopropane ring and a reactive aldehyde functional group imparts unique chemical
properties, making it a versatile intermediate for the synthesis of more complex molecules.[3]
The compound exists as different stereoisomers, including (1R,2R), (1S,2S), (1R,2S), and
(1S,2R) forms, each with a specific spatial arrangement of the methyl and aldehyde groups on
the cyclopropane ring.
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Property Value Source

Molecular Formula CsHsO [1112]

Molecular Weight ~84.12 g/mol [1][2]
2-methylcyclopropane-1-

IUPAC Name yieyeloprop [1]
carbaldehyde

39547-01-8 (unspecified
CAS Number _ [4][5]
stereochemistry)

Canonical SMILES CCi1cCci1c=0 [1]

Early Synthetic Approaches

The initial synthesis of substituted cyclopropanes, including derivatives like 2-
methylcyclopropane-1-carbaldehyde, has been a subject of significant interest in organic
chemistry. While specific seminal papers on the first synthesis of this exact molecule are not
readily available in broad searches, the general and well-established methods for constructing
the methyl-substituted cyclopropyl aldehyde moiety can be inferred from early literature on
cyclopropanation and subsequent functional group transformations.

A common and historically significant method for the preparation of cyclopropane rings is the
Simmons-Smith reaction or other cyclopropanation reactions involving carbenes or carbenoids.
Following the formation of a methylcyclopropane precursor, the introduction of the
carbaldehyde group can be achieved through various oxidative or reductive transformations.

Experimental Workflow: General Synthetic Strategy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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